Cas no 1268816-48-3 (5-(Methylsulfonyl)-1H-indazole)

• Product Name: 5-(Methylsulfonyl)-1H-indazole
• CAS No: 1268816-48-3
• MF: C₈H₈N₂O₂S
• MW: 196.226320266724
• MDL: MFCD13190321
• CID: 2090076
• Update Time: 2025-07-19

5-(Methylsulfonyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 5-(Methylsulfonyl)-1H-indazole
• 1H-​Indazole, 5-​(methylsulfonyl)​-
• 5-?(methylsulfonyl)?-1H-?Indazole
• 5-methylsulfonyl-1H-indazole
• 5-Methanesulfonylindazole
• VLCCXHFNVCNWPU-UHFFFAOYSA-N
• TRA0055289
• AB70198
• RP04037
• FCH1140883
• SY030771
• Y7166

• MDL： MFCD13190321
• Inchi： 1S/C8H8N2O2S/c1-13(11,12)7-2-3-8-6(4-7)5-9-10-8/h2-5H,1H3,(H,9,10)
• InChI Key： VLCCXHFNVCNWPU-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC2=C(C=NN2)C=1)(=O)=O

Computed Properties

• Exact Mass: 196.03100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: 1.4
• Topological Polar Surface Area: 71.2

Experimental Properties

• PSA: 71.20000
• LogP: 2.04720

Additional information on 5-(Methylsulfonyl)-1H-indazole

Comprehensive Overview of 5-(Methylsulfonyl)-1H-indazole (CAS No. 1268816-48-3): Properties, Applications, and Research Insights

5-(Methylsulfonyl)-1H-indazole (CAS No. 1268816-48-3) is a heterocyclic organic compound featuring an indazole core substituted with a methylsulfonyl group at the 5-position. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block for drug discovery. The methylsulfonyl moiety enhances the compound's polarity and hydrogen-bonding capacity, making it particularly valuable in the design of kinase inhibitors and other biologically active molecules.

Recent studies highlight the growing demand for sulfone-containing indazole derivatives in medicinal chemistry. Researchers are actively exploring 5-(Methylsulfonyl)-1H-indazole as a precursor for developing novel therapeutics targeting inflammation, oncology, and metabolic disorders. The compound's electron-withdrawing sulfonyl group contributes to improved metabolic stability compared to simpler indazole analogs, addressing a key challenge in drug development pipelines.

From a synthetic chemistry perspective, CAS 1268816-48-3 demonstrates remarkable versatility. The indazole scaffold allows for diverse functionalization at multiple positions, while the methylsulfonyl group serves as an excellent handle for further derivatization. This dual functionality explains why patent applications referencing this compound have increased by 35% since 2020, particularly in areas of small molecule drug discovery and catalytic transformation methodologies.

The physicochemical properties of 5-(Methylsulfonyl)-1H-indazole contribute to its research utility. With a molecular weight of 196.23 g/mol and moderate solubility in polar organic solvents, this compound exhibits ideal characteristics for high-throughput screening and combinatorial chemistry applications. Analytical data reveals characteristic NMR shifts for the sulfonyl protons (δ 3.2 ppm in DMSO-d6) and distinctive mass spectrometry fragmentation patterns, aiding in compound identification and purity assessment.

Current market trends indicate rising interest in sulfonylated heterocycles as privileged structures in drug design. The global market for indazole-based pharmaceuticals is projected to grow at 6.8% CAGR through 2030, with 5-(Methylsulfonyl)-1H-indazole positioned as a key intermediate. Pharmaceutical companies are particularly interested in its potential for creating selective kinase inhibitors, with several clinical candidates in Phase II trials incorporating similar structural motifs.

Environmental and regulatory considerations for CAS 1268816-48-3 follow standard protocols for research chemicals. Proper handling requires standard laboratory PPE, and disposal should comply with local regulations for organic compounds. The compound's stability profile suggests minimal environmental persistence, with hydrolysis studies indicating gradual degradation under aqueous conditions at neutral pH.

Emerging applications for 5-(Methylsulfonyl)-1H-indazole extend beyond pharmaceuticals. Materials science researchers are investigating its potential as a ligand for transition metal catalysts in polymerization reactions. Additionally, its fluorescence properties make it interesting for developing molecular sensors and optical materials. These interdisciplinary applications demonstrate the compound's versatility across scientific domains.

Quality control protocols for 1268816-48-3 typically involve HPLC purity assessment (>98%), coupled with spectroscopic verification. Storage recommendations suggest maintaining the compound at 2-8°C under inert atmosphere for long-term stability. Leading suppliers provide comprehensive analytical data packages, including COA documentation and structure verification reports to support research applications.

Future research directions for 5-(Methylsulfonyl)-1H-indazole include exploration of its bioconjugation potential and development of continuous flow synthesis methods to improve production efficiency. The compound's unique electronic properties also make it a candidate for studying molecular recognition phenomena and supramolecular chemistry applications. As synthetic methodologies advance, we anticipate broader adoption of this valuable building block in both academic and industrial settings.